Cas no 1213157-14-2 ((2S)-2-amino-2-(4-nitrophenyl)ethan-1-ol)

• Product Name: (2S)-2-amino-2-(4-nitrophenyl)ethan-1-ol
• CAS No: 1213157-14-2
• MF: C₈H₁₀N₂O₃
• MW: 182.176601886749
• CID: 6323012
• PubChem ID: 55278653
• Update Time: 2025-10-18

(2S)-2-amino-2-(4-nitrophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-2-amino-2-(4-nitrophenyl)ethan-1-ol
• (s)-2-Amino-2-(4-nitrophenyl)ethan-1-ol
• EN300-1841688
• CS-0352900
• AKOS015927877
• AKOS006331750
• 1213157-14-2

• Inchi： 1S/C8H10N2O3/c9-8(5-11)6-1-3-7(4-2-6)10(12)13/h1-4,8,11H,5,9H2/t8-/m1/s1
• InChI Key： WWDKYXJKHQRFGX-MRVPVSSYSA-N
• SMILES： OC[C@H](C1C=CC(=CC=1)[N+](=O)[O-])N

Computed Properties

• Exact Mass: 182.06914219g/mol
• Monoisotopic Mass: 182.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 92.1Ų

Additional information on (2S)-2-amino-2-(4-nitrophenyl)ethan-1-ol

Recent Advances in the Study of (2S)-2-amino-2-(4-nitrophenyl)ethan-1-ol and Related Compound 1213157-14-2

The compound (2S)-2-amino-2-(4-nitrophenyl)ethan-1-ol, along with its related compound 1213157-14-2, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are of particular interest due to their potential applications in drug development, particularly as chiral building blocks for the synthesis of more complex molecules. Recent studies have focused on their synthesis, structural characterization, and biological activities, shedding light on their utility in medicinal chemistry.

One of the key advancements in this area is the development of more efficient synthetic routes for (2S)-2-amino-2-(4-nitrophenyl)ethan-1-ol. Researchers have optimized catalytic asymmetric hydrogenation techniques to achieve higher yields and enantiomeric purity. These improvements are crucial for scaling up production and ensuring the consistency of the compound for further pharmacological studies. The role of 1213157-14-2 as an intermediate or analog in these synthetic pathways has also been explored, revealing its potential in streamlining the synthesis process.

In terms of biological activity, preliminary studies have indicated that (2S)-2-amino-2-(4-nitrophenyl)ethan-1-ol exhibits promising interactions with certain enzyme targets, particularly those involved in inflammatory pathways. Molecular docking simulations and in vitro assays have demonstrated its affinity for specific binding sites, suggesting its potential as a lead compound for anti-inflammatory drug development. The structural similarities between this compound and 1213157-14-2 have prompted investigations into whether the latter shares similar biological properties, though results are still under review.

Another area of research has been the pharmacokinetic profiling of (2S)-2-amino-2-(4-nitrophenyl)ethan-1-ol. Recent in vivo studies have provided insights into its absorption, distribution, metabolism, and excretion (ADME) characteristics. These findings are critical for understanding how the compound behaves in biological systems and for guiding the design of future derivatives with improved bioavailability and reduced toxicity. Comparative studies with 1213157-14-2 are ongoing, with early data suggesting differences in metabolic stability that could influence their respective applications.

The potential therapeutic applications of these compounds extend beyond anti-inflammatory effects. Researchers are also exploring their utility in neurodegenerative diseases, given their ability to modulate certain neurotransmitter systems. For instance, (2S)-2-amino-2-(4-nitrophenyl)ethan-1-ol has shown preliminary activity in models of Parkinson's disease, though further validation is required. The exploration of 1213157-14-2 in this context is still in its infancy, but its structural features make it a candidate for similar investigations.

In conclusion, the recent research on (2S)-2-amino-2-(4-nitrophenyl)ethan-1-ol and 1213157-14-2 highlights their versatility and potential in pharmaceutical development. Advances in synthesis, biological activity, and pharmacokinetics provide a solid foundation for future studies aimed at harnessing their full therapeutic potential. Continued exploration of these compounds, particularly in comparative studies, will be essential for identifying their most promising applications and optimizing their properties for clinical use.